Cas no 2228769-06-8 (4-(but-3-yn-1-yl)-3-fluoropyridine)

4-(but-3-yn-1-yl)-3-fluoropyridine structure
2228769-06-8 structure
Product Name:4-(but-3-yn-1-yl)-3-fluoropyridine
CAS No:2228769-06-8
MF:C9H8FN
MW:149.164925575256
CID:5835387
PubChem ID:165967096
Update Time:2023-12-27

4-(but-3-yn-1-yl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

    • 4-(but-3-yn-1-yl)-3-fluoropyridine
    • 2228769-06-8
    • EN300-1816728
    • Inchi: 1S/C9H8FN/c1-2-3-4-8-5-6-11-7-9(8)10/h1,5-7H,3-4H2
    • InChI Key: LNJSIUVFXUHDNY-UHFFFAOYSA-N
    • SMILES: FC1C=NC=CC=1CCC#C

Computed Properties

  • Exact Mass: 149.064077422g/mol
  • Monoisotopic Mass: 149.064077422g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 12.9Ų

4-(but-3-yn-1-yl)-3-fluoropyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1816728-0.05g
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Enamine
EN300-1816728-0.5g
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Enamine
EN300-1816728-1.0g
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Enamine
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$4102.0 2023-05-23
Enamine
EN300-1816728-10.0g
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Enamine
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